Cas no 26674-32-8 (Benzoic acid, 4,4'-[[(4-methylphenoxy)phosphinylidene]bis(oxy)]bis-)

• Product Name: Benzoic acid, 4,4'-[[(4-methylphenoxy)phosphinylidene]bis(oxy)]bis-
• CAS No: 26674-32-8
• MF: C₂₁H₁₇O₈P
• MW: 428.328647375107
• CID: 237778
• PubChem ID: 71356351
• Update Time: 2025-04-19

Benzoic acid, 4,4'-[[(4-methylphenoxy)phosphinylidene]bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-[[(4-methylphenoxy)phosphinylidene]bis(oxy)]bis-
• 4-[(4-carboxyphenoxy)-(4-methylphenoxy)phosphoryl]oxybenzoic acid
• 26674-32-8
• DTXSID00780491
• 4,4'-{[(4-Methylphenoxy)phosphoryl]bis(oxy)}dibenzoic acid

• Inchi： 1S/C21H17O8P/c1-14-2-8-17(9-3-14)27-30(26,28-18-10-4-15(5-11-18)20(22)23)29-19-12-6-16(7-13-19)21(24)25/h2-13H,1H3,(H,22,23)(H,24,25)
• InChI Key： HDQMVUVPSCHXPX-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC(C(=O)O)=CC=1)(OC1C=CC(C(=O)O)=CC=1)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 428.06610449g/mol
• Monoisotopic Mass: 428.06610449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 119Ų